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Compound Name:
6'-O-Cinnamoyl-8-epikingisidic

acid

Cat. No.: B1159771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the currently available

information on 6'-O-Cinnamoyl-8-epikingisidic acid. It is important to note that while the

chemical properties of this compound are defined, extensive research on its specific biological

activities, mechanisms of action, and detailed experimental protocols is limited in publicly

accessible scientific literature. This guide summarizes the existing data and provides context

based on related compounds from its natural source.

Introduction
6'-O-Cinnamoyl-8-epikingisidic acid is a secoiridoid glycoside that has been isolated from

the dried fruits of Ligustrum lucidum Ait., a plant used in traditional Chinese medicine.[1] Its

molecular formula is C25H28O12 and it has a molecular weight of 520.48 g/mol .[1] As a

member of the secoiridoid class of natural products, it is of interest to researchers for its

potential pharmacological activities, as other secoiridoids have demonstrated a range of

biological effects.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6'-O-Cinnamoyl-8-epikingisidic
acid is presented in Table 1. This information is crucial for its handling, storage, and use in

experimental settings.
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Property Value Reference

Molecular Formula C25H28O12 [1]

Molecular Weight 520.48 g/mol [1]

CAS Number 1403984-03-1

Class Secoiridoid Glycoside [1]

Natural Source
Dried fruits of Ligustrum

lucidum Ait.
[1]

Purity (typical) >97% (commercially available)

Recommended Storage
-20°C for long term, 2-8°C for

short term

Solubility

Information not widely

available, typical for similar

glycosides to have some

solubility in polar organic

solvents and aqueous

solutions.

Biological Activity and Therapeutic Potential: A
Landscape of Related Compounds
Direct experimental data on the biological activities of 6'-O-Cinnamoyl-8-epikingisidic acid is

not extensively documented in peer-reviewed literature. However, the extracts of Ligustrum

lucidum and other isolated secoiridoids from this plant have been shown to possess various

pharmacological effects. These findings provide a basis for potential research directions for 6'-
O-Cinnamoyl-8-epikingisidic acid.

Table 2: Summary of Investigated Biological Activities of Secoiridoids from Ligustrum lucidum
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Biological Activity
Compound(s) /
Extract

Key Findings Reference

Anti-inflammatory Secoiridoid glycosides

Exhibited modest

inhibitory effects

against nitric oxide

(NO) production in

lipopolysaccharide

(LPS)-induced

RAW264.7

macrophages.

Osteogenic Activity

Nuezhenelenoliciside

and 6'-O-trans-

cinnamoyl-

secologanoside

Promoted cell

proliferation of pre-

osteoblastic MC3T3-

E1 cells.

Antiviral Secoiridoid analogues

Showed inhibitory

activities against

influenza A virus.

Hepatoprotective

Oleanolic acid (a

triterpenoid also found

in L. lucidum)

Mediated by an

increase in hepatic

glutathione

regeneration capacity.

Antioxidant Secoiridoid glucosides

Demonstrated effects

against free radical-

associated hemolysis

of erythrocytes.

Based on the activities of structurally related compounds, 6'-O-Cinnamoyl-8-epikingisidic
acid could be a candidate for investigation in the areas of inflammation, bone health, and

infectious diseases.

Experimental Protocols: A General Framework
Detailed experimental protocols for 6'-O-Cinnamoyl-8-epikingisidic acid are not available.

However, a general workflow for the initial screening of a purified natural product for biological
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activity is presented below.
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Caption: General workflow for in vitro screening of a natural product.
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Potential Signaling Pathways for Investigation
Given the anti-inflammatory activity of other secoiridoids from Ligustrum lucidum, a potential

mechanism of action for 6'-O-Cinnamoyl-8-epikingisidic acid could involve the modulation of

key inflammatory signaling pathways. The diagram below illustrates a hypothetical signaling

cascade that is a common target for anti-inflammatory compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1159771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

LPS

TLR4

MyD88

TRAF6

TAK1

IKK Complex

NF-κB/IκB

Phosphorylation

NF-κB

Release

IκB (degraded)

NF-κB

6'-O-Cinnamoyl-8-epikingisidic acid
(Hypothesized Target)

Inhibition?

DNA

Transcription

Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)

Click to download full resolution via product page

Caption: Hypothesized anti-inflammatory signaling pathway for investigation.
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Conclusion and Future Directions
6'-O-Cinnamoyl-8-epikingisidic acid is a defined natural product with a known chemical

structure. However, its biological potential remains largely unexplored. The information

available on related secoiridoids from its source, Ligustrum lucidum, suggests that it may

possess valuable pharmacological properties, particularly in the areas of anti-inflammatory and

osteogenic activities.

Future research should focus on:

In vitro screening: Evaluating the cytotoxic, anti-inflammatory, antioxidant, and osteogenic

properties of the pure compound.

Mechanism of action studies: Elucidating the molecular targets and signaling pathways

modulated by 6'-O-Cinnamoyl-8-epikingisidic acid.

In vivo studies: Assessing the efficacy and safety of the compound in relevant animal models

based on promising in vitro results.

This technical guide serves as a foundational resource for researchers and drug development

professionals interested in exploring the therapeutic potential of 6'-O-Cinnamoyl-8-
epikingisidic acid. The provided frameworks for experimental design and potential

mechanisms of action are intended to guide future investigations into this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1159771#6-o-cinnamoyl-8-epikingisidic-acid-
molecular-formula-c25h28o12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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